2-(4-ethylphenoxy)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-(4-ethylphenoxy)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C19H18N2O2S/c1-2-14-8-10-16(11-9-14)23-12-18(22)21-19-20-17(13-24-19)15-6-4-3-5-7-15/h3-11,13H,2,12H2,1H3,(H,20,21,22)
• InChI Key: ZLEQAEQVPOGAEY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCC(=O)NC2=NC(=CS2)C3=CC=CC=C3
• Molecular Formula: C19H18N2O2S
• Molecular Weight: 338.4 g/mol

Description

2-(4-ethylphenoxy)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide is a chemical compound with potential applications in scientific research. This compound is commonly referred to as EPTA and is a thiazole-based compound. EPTA has been synthesized using various methods, and its mechanism of action is not yet fully understood.

Mechanism of Action

The mechanism of action of EPTA is not yet fully understood. However, studies have shown that EPTA and its derivatives inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. EPTA has also been shown to inhibit the activity of certain enzymes involved in bacterial cell wall synthesis.
Biochemical and Physiological Effects:
EPTA has been shown to have various biochemical and physiological effects. In cancer cells, EPTA induces apoptosis by activating caspases, a group of enzymes involved in the process of programmed cell death. EPTA has also been shown to inhibit the activity of certain enzymes involved in bacterial cell wall synthesis, leading to the inhibition of bacterial growth.

Advantages and Limitations for Lab Experiments

EPTA has several advantages for lab experiments. It is relatively easy to synthesize, and its derivatives can be easily synthesized and tested for their activity. Additionally, EPTA has shown promising results as a fluorescent probe for detecting metal ions. However, EPTA has some limitations for lab experiments. Its mechanism of action is not yet fully understood, and further studies are needed to elucidate its mode of action.

Future Directions

There are several future directions for EPTA research. One direction is to further study its mechanism of action and identify its molecular targets. Another direction is to synthesize and test new derivatives of EPTA for their activity against cancer cells and bacteria. Additionally, EPTA has shown potential as a fluorescent probe for detecting metal ions, and further studies are needed to explore its potential applications in this area.

Synthesis Methods

EPTA can be synthesized using various methods, including the reaction of 2-chloro-N-(4-phenyl-1,3-thiazol-2-yl)acetamide with 4-ethylphenol in the presence of a base such as sodium hydride. Another method involves the reaction of 2-chloro-N-(4-phenyl-1,3-thiazol-2-yl)acetamide with 4-ethylphenol in the presence of a palladium catalyst and a base such as triethylamine. Both methods result in the formation of EPTA.

Scientific Research Applications

EPTA has potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has been shown to have anticancer properties, and its derivatives have been synthesized and tested for their anticancer activity. EPTA and its derivatives have also been tested for their antibacterial activity and have shown promising results. Additionally, EPTA has been studied for its potential use as a fluorescent probe for detecting metal ions.